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Compound of Interest |

Compound Name: trans-2-Butenal diethyl acetal
CAS No.: 10602-34-3
Cat. No.: B082193

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of trans-2-Butenal diethyl acetal
(also known as trans-crotonaldehyde diethyl acetal), a versatile C4 synthon in organic
chemistry. The document details its chemical and physical properties, provides an in-depth,
step-by-step synthesis protocol based on the acid-catalyzed acetalization of trans-2-butenal,
and explores its significant applications, particularly as a carbonyl protecting group and an
intermediate in the synthesis of complex molecules like the antibiotic erythromycin. Safety,
handling, and storage protocols are also discussed to ensure its proper use in a research and
development setting. This guide is intended to serve as an essential resource for professionals
in organic synthesis and drug discovery, offering both foundational knowledge and practical,
actionable insights.

Chemical Identity and Physicochemical Properties
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trans-2-Butenal diethyl acetal is a valuable reagent in organic synthesis, primarily used as a

stable, protected form of the reactive a,3-unsaturated aldehyde, trans-2-butenal

(crotonaldehyde). Its acetal functionality renders the aldehyde group inert to a variety of

nucleophilic and basic conditions, allowing for selective transformations on other parts of a

molecule.

Chemical Identifiers

Identifier Value

CAS Number 63511-92-2[1][2][3][4][5]

IUPAC Name (E)-1,1-diethoxybut-2-ene[4]

Synonyms trans-Crotonaldehyde diethyl acetal, (2E)-1,1-

diethoxybut-2-ene

Molecular Formula

CsH1602[1][4]

Molecular Weight

144.21 g/imol [1][2][3]

Linear Formula

CHsCH=CHCH(OC:z2H5)2[2][3]

InChl Key

ZUMISMXLQDKQDS-QPJJXVBHSA-N[2][3]

Physicochemical Data

The physical properties of trans-2-Butenal diethyl acetal are critical for its handling,

purification, and use in reactions. It is a flammable liquid under standard conditions.[3]

Property Value Source
Boiling Point 146-150 °C [2][6]
Density 0.831 g/mL at 25 °C [21[3][6]
Refractive Index (n20/D) 1.412 [2][3][6]
Flash Point 34 °C (93.2 °F) - closed cup [3]

Synthesis of trans-2-Butenal diethyl acetal
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Principle of Acetalization

The synthesis of trans-2-Butenal diethyl acetal is a classic example of acetal formation, a
reversible acid-catalyzed reaction. The process involves the reaction of an aldehyde (trans-2-
butenal) with an excess of an alcohol (ethanol) in the presence of an acid catalyst. The
mechanism proceeds via the protonation of the carbonyl oxygen, followed by nucleophilic
attack by ethanol to form a hemiacetal. A second ethanol molecule then displaces a protonated
hydroxyl group (as water), forming the stable diethyl acetal.

To drive the equilibrium towards the acetal product, it is crucial to remove the water formed
during the reaction, typically through azeotropic distillation. Various acid catalysts can be
employed, with methanesulfonic acid being an effective option.[2][7]

Detailed Experimental Protocol

This protocol is adapted from established methods for acetalization.[2][7]
Materials:

 trans-2-Butenal (Crotonaldehyde)

o Ethanol (absolute)

¢ Methanesulfonic acid (catalyst)

e Sodium bicarbonate (agueous solution, for neutralization)

e Anhydrous sodium sulfate (for drying)

 Diethyl ether or similar extraction solvent

o Dean-Stark apparatus or soxhlet with drying agent

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap, combine trans-2-butenal and a molar excess of absolute ethanol (e.g., a 1:6 molar ratio
of aldehyde to alcohol).[7]
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» Catalyst Addition: Add a catalytic amount of methanesulfonic acid (e.g., 0.5-0.8 mL for a ~1
mole scale reaction) to the mixture.[7]

e Reaction Execution: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap
as an azeotrope with the solvent, driving the reaction to completion. Monitor the reaction
progress by observing the cessation of water collection. The reaction is typically complete
within 1-2 hours.[7]

o Workup: Cool the reaction mixture to room temperature. Carefully neutralize the acid catalyst
by washing the mixture with a saturated aqueous solution of sodium bicarbonate until
effervescence ceases.

o Extraction: Transfer the mixture to a separatory funnel and extract the product into diethyl
ether. Wash the combined organic layers with brine.[8]

e Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator.[8]

 Purification: The crude product can be purified by fractional distillation under reduced
pressure to yield the final trans-2-Butenal diethyl acetal.

Synthesis and Purification Workflow
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Caption: Workflow for the synthesis and purification of trans-2-Butenal diethyl acetal.
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Applications in Organic Synthesis & Drug
Development

The primary utility of trans-2-Butenal diethyl acetal lies in its function as a protected
aldehyde. Acetals are stable in basic and neutral media, making them excellent protecting
groups for carbonyls while other chemical transformations are performed.[2]

Key Role as a Synthetic Intermediate

A notable application in the field of drug development is its use as an intermediate in the
synthesis of antibiotics. For instance, it is a precursor in the preparation of (2S,3S)-epoxybutan-
1-ol, a key chiral building block for the synthesis of erythromycin.[2][9]

Utility in C-C Bond Formation

As a derivative of an a,-unsaturated carbonyl, the core structure of trans-2-Butenal diethyl
acetal is a versatile C4 synthon. While the acetal group itself is unreactive under many
conditions, the vinyl ether moiety can undergo specific reactions. More commonly, the acetal is
deprotected back to the reactive aldehyde at a later synthetic stage, allowing for its
participation in reactions such as:

e Michael Additions: As an a,3-unsaturated system.
» Wittig and Horner-Wadsworth-Emmons Reactions: To extend the carbon chain.

e Reductions and Oxidations: At the aldehyde or alkene.

Synthetic Pathways
Deprotection trans-2-Butenal Unmasked Reactivity ( Further Functionalization
(Acidic Hydrolysis) (Crotonaldehyde) k(e.g., Michael Addition, Wittig)

Intermediate for
Erythromycin Synthesis

trans-2-Butenal ]
diethyl acetal )-. Direct Use
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Caption: Key synthetic applications of trans-2-Butenal diethyl acetal.

Safety, Handling, and Storage

Proper handling and storage are paramount due to the hazardous nature of this compound.

Hazard Identification

trans-2-Butenal diethyl acetal is classified as a flammable liquid and can cause skin and
serious eye irritation.[3][6] It may also cause respiratory irritation.[3]

Hazard Statement Code
Flammable liquid and vapor H226
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335

Handling and Personal Protective Equipment (PPE)

o Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[10]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-
sparking tools and explosion-proof equipment.[10][11]

o PPE: Wear appropriate protective gloves, clothing, and eye/face protection (safety goggles
and face shield).[3][6] A respirator with a suitable filter (e.g., type ABEK) is recommended for
handling larger quantities or in case of insufficient ventilation.[3]

Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][11]

o Peroxide Formation: This material may form explosive peroxides upon prolonged storage,
especially when exposed to air and light.[11] It should be stored under an inert atmosphere
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(e.g., nitrogen) and protected from light.[11]
e Incompatibilities: Keep away from strong acids, bases, oxidizing agents, and reducing

agents.[11]

Conclusion

trans-2-Butenal diethyl acetal, identified by CAS number 63511-92-2, is a fundamentally
important reagent in modern organic synthesis. Its primary role as a stable, protected form of
crotonaldehyde allows for intricate synthetic strategies that would otherwise be complicated by
the aldehyde's reactivity. The straightforward, acid-catalyzed synthesis makes it readily
accessible for laboratory use. Its documented application as a key intermediate in the synthesis
of complex molecules like erythromycin underscores its value to the pharmaceutical and drug
development industries. Adherence to strict safety and handling protocols is essential due to its
flammability and potential to form explosive peroxides. This guide serves as a foundational
technical resource, providing the necessary data and protocols for the effective and safe
utilization of this versatile chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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